Cas no 954264-57-4 (2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine)

• Product Name: 2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine
• CAS No: 954264-57-4
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD09737910
• CID: 4667285
• PubChem ID: 16791118
• Update Time: 2025-10-31

2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(1H-1,2,4-Triazol-1-yl)pyridin-4-yl]methanamine
• 4-Pyridinemethanamine, 2-(1H-1,2,4-triazol-1-yl)-
• 2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine

• MDL： MFCD09737910
• Inchi： 1S/C8H9N5/c9-4-7-1-2-11-8(3-7)13-6-10-5-12-13/h1-3,5-6H,4,9H2
• InChI Key： DUYAAJSVDJDKHV-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=N2)=NC=CC(CN)=C1

Additional information on 2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine

Comprehensive Overview of 2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine (CAS No. 954264-57-4): Properties, Applications, and Research Insights

The compound 2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine (CAS No. 954264-57-4) is a heterocyclic organic molecule featuring a pyridine core substituted with a 1,2,4-triazole moiety and an aminomethyl group. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₈H₉N₅, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability in drug design.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities. Researchers are particularly intrigued by the 2-(1H-1,2,4-Triazol-1-yl)pyridine scaffold, as it mimics purine bases, enabling interactions with enzymes and receptors. The aminomethyl functional group further enhances its potential as a building block for covalent inhibitors or prodrugs. A 2023 study highlighted its role in modulating kinase activity, aligning with the growing focus on targeted therapies in oncology.

From an industrial perspective, CAS 954264-57-4 is synthesized via nucleophilic substitution reactions between 4-(aminomethyl)pyridine and 1H-1,2,4-triazole derivatives. Optimized protocols emphasize green chemistry principles, such as solvent-free conditions or microwave-assisted synthesis, addressing the pharmaceutical industry's push for sustainable manufacturing. Analytical characterization typically involves HPLC-MS and ¹H/¹³C NMR to confirm purity >98%, a benchmark for preclinical studies.

The compound's stability under physiological pH (5–8) and thermal resistance up to 200°C make it suitable for formulation development. Notably, its logP value of 1.2 suggests moderate membrane permeability, a hot topic in drug delivery forums. Computational models (e.g., molecular docking) predict strong binding affinity for ATP-binding pockets, sparking innovation in fragment-based drug discovery—a trend dominating AI-driven pharmaceutical R&D.

Beyond therapeutics, 2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylmethanamine derivatives show promise in crop protection. Patent filings reveal synergistic effects with strobilurins against fungal pathogens, resonating with the agrochemical sector's need for resistance management. Environmental safety assessments indicate low bioaccumulation potential (BCF < 100), aligning with EU REACH regulations—a frequent search query among compliance officers.

Ongoing research explores its utility in metal-organic frameworks (MOFs) for gas storage, leveraging the triazole's coordination sites. This intersects with the global hydrogen economy discourse, where porous materials are pivotal. Meanwhile, its fluorescence properties (λ_em = 420 nm) attract attention for biosensor applications, a niche searched by nanotechnology enthusiasts.

In summary, 954264-57-4 exemplifies the convergence of medicinal chemistry and advanced materials science. Its multifaceted applications—from precision medicine to sustainable agriculture—position it as a compound of strategic importance, warranting further investigation into structure-activity relationships and scalable synthesis routes.